Cas no 234751-00-9 (Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate)

Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate structure
234751-00-9 structure
Product Name:Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate
CAS No:234751-00-9
MF:C12H16N2O4
MW:252.266443252563
CID:2837042
PubChem ID:67334709
Update Time:2025-04-21

Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL2251103
    • DTXSID70736844
    • 4-Isobutylamino-3-nitro-benzoic acid methyl ester
    • Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate
    • 234751-00-9
    • OCDFGCSEERXHCB-UHFFFAOYSA-N
    • Methyl 4-(isobutylamino)-3-nitrobenzoate, AldrichCPR
    • Methyl 4-(isobutylamino)-3-nitrobenzoate
    • Inchi: 1S/C12H16N2O4/c1-8(2)7-13-10-5-4-9(12(15)18-3)6-11(10)14(16)17/h4-6,8,13H,7H2,1-3H3
    • InChI Key: OCDFGCSEERXHCB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])NCC(C)C)=O

Computed Properties

  • Exact Mass: 252.11100700Da
  • Monoisotopic Mass: 252.11100700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 84.2Ų
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